Cas no 63770-51-4 (1,2-BENZISOXAZOLE, 3,6-DIMETHYL-5-NITRO-)

• Product Name: 1,2-BENZISOXAZOLE, 3,6-DIMETHYL-5-NITRO-
• CAS No: 63770-51-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 3180105
• PubChem ID: 12411321
• Update Time: 2025-04-21

1,2-BENZISOXAZOLE, 3,6-DIMETHYL-5-NITRO- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE, 3,6-DIMETHYL-5-NITRO-
• 3,6-Dimethyl-5-nitrobenzo[d]isoxazole
• 63770-51-4
• SY298837
• 3,6-Dimethyl-5-nitrobenzisoxazole

• Inchi： 1S/C9H8N2O3/c1-5-3-9-7(6(2)10-14-9)4-8(5)11(12)13/h3-4H,1-2H3
• InChI Key： PRFLEULYCUOJCH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212Da
• Monoisotopic Mass: 192.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų